Cas no 6296-08-8 (1-(2-thenyl)hexamethylenetetrammonium Chloride)
6296-08-8 structure
Product Name:1-(2-thenyl)hexamethylenetetrammonium Chloride
CAS No:6296-08-8
MF:C11H17ClN4S
MW:272.797479391098
CID:958389
PubChem ID:22730
Update Time:2025-04-19
1-(2-thenyl)hexamethylenetetrammonium Chloride Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-thenyl)hexamethylenetetrammonium Chloride
- NSC49660; NSC30209; 3,5,7-Triaza-1-azoniaadamantane, 1-(2-thienyl)-, chloride; [2]Thienylmethyl-hexamethylentetraminium, Chlorid; Hexamethylenetetramine, compd. with thiophene, 2-(chloromethyl)-; [2]thienylmethyl-hexamethylenetetraminium, chloride; HEXAMETHYLENETETRAMINIUM, 1-(2-THENYL)-, CHLORIDE; AC1L2KYT;
- Hexamethylenetetramine, 2-(chloromethyl)-
- NSC-30209
- NSC49660
- UNII-E99N6YR2UA
- HEXAMETHYLENETETRAMINIUM, 1-(2-THENYL)-, CHLORIDE
- NSC 49660
- E99N6YR2UA
- 3,7-Triaza-1-azoniaadamantane (8CI), 1-(2-thienyl)-, chloride
- PD011432
- 3,5,7-Triaza-1-azoniatricyclo[3.3.1.13,7]decane, 1-(2-thienylmethyl)-, chloride (1:1)
- NSC30209
- CHEMBL1969342
- NSC 30209
- 6296-08-8
- 3,5,7-Triaza-1-azoniaadamantane, 1-(2-thienyl)-, chloride
- 1-[(Thiophen-2-yl)methyl]-1,3,5,7-tetraazatricyclo[3.3.1.1~3,7~]decan-1-ium chloride
- NSC-49660
- DTXSID70978808
-
- Inchi: 1S/C11H17N4S.ClH/c1-2-11(16-3-1)4-15-8-12-5-13(9-15)7-14(6-12)10-15;/h1-3H,4-10H2;1H/q+1;/p-1
- InChI Key: JTQYWCBXUPIISX-UHFFFAOYSA-M
- SMILES: [Cl-].S1C=CC=C1C[N+]12CN3CN(CN(C3)C1)C2
Computed Properties
- Exact Mass: 254.9534
- Monoisotopic Mass: 272.0862454g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 254
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38Ų
Experimental Properties
- PSA: 9.72
1-(2-thenyl)hexamethylenetetrammonium Chloride Related Literature
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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